Cas no 2411329-36-5 ((E)-4-(Dimethylamino)-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)but-2-enamide
• CAS No: 2411329-36-5
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5356870
• PubChem ID: 146098056
• Update Time: 2025-07-19

(E)-4-(Dimethylamino)-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174525
• (2E)-4-(dimethylamino)-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)but-2-enamide
• (E)-4-(Dimethylamino)-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)but-2-enamide

• Inchi： 1S/C16H22N2O3/c1-18(2)10-6-9-15(19)17-16-12-7-4-5-8-13(12)21-11-14(16)20-3/h4-9,14,16H,10-11H2,1-3H3,(H,17,19)/b9-6+
• InChI Key： WRMAJEHZHTYMJP-RMKNXTFCSA-N
• SMILES： O1C2C=CC=CC=2C(C(C1)OC)NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• XLogP3: 1
• Topological Polar Surface Area: 50.8

Additional information on (E)-4-(Dimethylamino)-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)but-2-enamide

Research Brief on (E)-4-(Dimethylamino)-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)but-2-enamide (CAS: 2411329-36-5)

The compound (E)-4-(Dimethylamino)-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)but-2-enamide (CAS: 2411329-36-5) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This chromene-based enamide derivative exhibits a unique structural motif combining a 3,4-dihydro-2H-chromen scaffold with a dimethylamino-substituted butenamide moiety, suggesting potential biological activity through multiple pharmacophoric elements.

Recent studies have focused on the synthetic optimization of this compound, with particular attention to its stereochemistry and the critical (E)-configuration of the enamide double bond. The 3-methoxy group on the chromene ring appears to play a crucial role in molecular conformation and target binding, while the dimethylamino group enhances solubility and may contribute to membrane permeability. Several research groups have reported improved synthetic routes to this compound with yields exceeding 75% and high enantiomeric purity (>98% ee).

Pharmacological investigations have revealed promising activity as a modulator of inflammatory pathways, particularly through inhibition of NF-κB signaling. In vitro studies demonstrate significant suppression of pro-inflammatory cytokines (TNF-α, IL-6) at micromolar concentrations (IC50 values ranging from 2.4-5.7 μM across different cell lines). The compound shows preferential activity in immune cells, with minimal cytotoxicity observed in normal cell lines up to 50 μM concentrations.

Structure-activity relationship (SAR) studies indicate that both the chromene oxygen and the enamide carbonyl are essential for biological activity, while modifications to the dimethylamino group can significantly alter potency and selectivity. Molecular docking simulations suggest potential binding to the IKK complex, though definitive target identification requires further investigation. The compound's metabolic stability appears favorable, with in vitro microsomal studies showing a half-life >120 minutes in human liver microsomes.

Current research directions include optimization of the lead structure for improved pharmacokinetic properties and evaluation in animal models of chronic inflammation. The compound's unique chemotype offers potential for development as either a standalone therapeutic or as part of combination therapies for inflammatory disorders. Future studies will need to address potential off-target effects and conduct comprehensive safety profiling to assess its clinical potential.